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Compound of Interest

Compound Name: Azelastine-13C,d3

Cat. No.: B1146578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Azelastine-13C,d3, a stable isotope-
labeled internal standard crucial for the accurate quantification of azelastine in biological
matrices. This document covers suppliers and pricing, detailed experimental protocols for its
use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications, and a
visualization of the relevant biological pathway.

Azelastine-13C,d3: Supplier and Pricing Overview

Azelastine-13C,d3 is a critical tool for pharmacokinetic and bioequivalence studies. Several
reputable suppliers offer this stable isotope-labeled compound. The following table summarizes
available suppliers and pricing information. Please note that prices are subject to change and
may not include shipping and handling fees. It is recommended to contact the suppliers directly
for the most current pricing and to request a formal quote.
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) Product Catalog ] Available ]
Supplier Purity . Price (USD)
Name Number Quantities
Azelastine- )
MedChemEx 1 mg, 5 mg, Inquire for
13C,d3 HY-B0462S >99%
press ] 10 mg quote
hydrochloride
Azelastine-
Cayman 13C,d3 $227 (1 mg),
) ) 33295 >99% 1 mg, 5mg
Chemical (hydrochlorid $1012 (5 mg)
e)
LGC Azelastine- TRC- N Inquire for
Not specified 1 mg, 10 mg
Standards 13C,d3 A808252 quote

Experimental Protocol: Quantification of Azelastine
in Human Plasma using LC-MS/MS with Azelastine-
13C,d3 Internal Standard

The following protocol is adapted from a validated method for the determination of azelastine in
human plasma and is suitable for the use of Azelastine-13C,d3 as an internal standard.[1][2]

[3]

Materials and Reagents

e Azelastine reference standard

o Azelastine-13C,d3 (Internal Standard, IS)

o HPLC grade acetonitrile, methanol, and n-hexane
e Ammonium acetate

e 2-propanol

e Human plasma (with anticoagulant)

e Deionized water
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Stock and Working Solutions

S

Azelastine Stock Solution (1 mg/mL): Accurately weigh and dissolve azelastine in methanol.

Azelastine-13C,d3 (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve
Azelastine-13C,d3 in methanol.

Working Solutions: Prepare serial dilutions of the azelastine stock solution with a 50:50
mixture of acetonitrile and water to create calibration standards. Prepare a working solution
of Azelastine-13C,d3 at an appropriate concentration (e.g., 10 pg/mL) in the same diluent.

ample Preparation (Liquid-Liquid Extraction)

Pipette 1 mL of human plasma into a clean microcentrifuge tube.

Spike with the Azelastine-13C,d3 internal standard working solution.

Add the appropriate volume of azelastine calibration standard or quality control sample.
Vortex briefly.

Add 3 mL of n-hexane:2-propanol (97:3, v/v) as the extraction solvent.[1][3]

Vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Liguid Chromatography (LC):

o Column: A C8 or C18 column (e.g., YMC C8, Luna C18) is suitable.[1][4]
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o Mobile Phase: A mixture of acetonitrile and 5 mM ammonium acetate solution (e.g., 70:30,
v/v), with pH adjusted to 6.4.[1][3]

o Flow Rate: 0.25 mL/min.[1][3]

o Column Temperature: 40°C.

o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), positive mode.[1][3]
o Multiple Reaction Monitoring (MRM) Transitions:
» Azelastine: m/z 382.2 - 112.2[1][3]

= Azelastine-13C,d3 (IS): The precursor ion will be shifted by +4 (one 13C and three d).
The exact transition should be determined by direct infusion of the IS, but a likely
transition would be m/z 386.2 — 115.2 (or another stable fragment).

o Collision Energy: Optimize for both analyte and internal standard.

Data Analysis

o Construct a calibration curve by plotting the peak area ratio of azelastine to Azelastine-
13C,d3 against the concentration of the calibration standards.

o Determine the concentration of azelastine in the plasma samples by interpolating their peak
area ratios from the calibration curve.

Visualizations
Azelastine Mechanism of Action: Histamine H1 Receptor
Antagonism

Azelastine is a potent and selective antagonist of the histamine H1 receptor. Upon binding to
the H1 receptor, it blocks the downstream signaling cascade initiated by histamine, thereby
alleviating allergic symptoms. The following diagram illustrates this mechanism.
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Caption: Azelastine's antagonism of the histamine H1 receptor.

Experimental Workflow: Bioanalytical Sample
Quantification

The following diagram outlines the general workflow for the quantification of an analyte in a
biological matrix using a stable isotope-labeled internal standard.
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Caption: Bioanalytical workflow using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azelastine-13C,d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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